Cas no 1805440-48-5 (4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-methylpyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-methylpyridine
• CAS No: 1805440-48-5
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4805800
• Update Time: 2025-05-22

4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-methylpyridine

• Inchi： 1S/C8H7ClF3N/c1-4-2-5(3-9)6(7(10)11)8(12)13-4/h2,7H,3H2,1H3
• InChI Key： ZECAGQUBUMFZHQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=NC(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-methylpyridine

Comprehensive Guide to 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-methylpyridine (CAS No. 1805440-48-5): Properties, Applications, and Market Insights

4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-methylpyridine (CAS No. 1805440-48-5) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of chloromethyl, difluoromethyl, and fluoro substituents, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure (C₈H₇ClF₃N) offers distinct reactivity patterns, particularly in cross-coupling reactions and heterocyclic chemistry.

The growing demand for fluorinated building blocks in drug discovery has positioned 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-methylpyridine as a compound of interest. Researchers frequently search for "fluoropyridine synthesis," "difluoromethyl pyridine applications," and "CAS 1805440-48-5 suppliers," reflecting its relevance in modern medicinal chemistry. The compound's lipophilicity-enhancing properties align with current trends in optimizing drug candidates for improved membrane permeability.

In pharmaceutical applications, this pyridine derivative serves as a precursor for kinase inhibitors and central nervous system (CNS) targeting molecules. Its chloromethyl group allows for facile functionalization, while the difluoromethyl moiety contributes to metabolic stability – a key consideration in addressing "drug metabolism challenges," a frequently searched topic in medicinal chemistry forums. Recent patent literature reveals its use in developing anticancer agents and neuroprotective compounds.

The agrochemical sector has shown increasing interest in 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-methylpyridine for developing novel crop protection agents. The compound's structural features align with industry needs for low-environmental-impact pesticides, responding to searches for "sustainable agrochemical intermediates." Its fluorine atoms enhance binding affinity to biological targets while potentially reducing application rates, addressing the "precision agriculture" trend dominating industry discussions.

From a synthetic chemistry perspective, this compound enables exploration of regioselective functionalization strategies. Laboratory searches often include terms like "selective fluorination techniques" and "pyridine ring modifications," areas where this molecule offers valuable case studies. The 2-fluoro substituent directs subsequent reactions to specific positions, while the 6-methyl group provides steric control – features highly relevant to queries about "directed synthesis approaches."

Market analysis indicates steady growth in demand for multifunctional pyridine derivatives like CAS 1805440-48-5. Procurement specialists frequently search for "high-purity fluorinated heterocycles" and "custom halogenated pyridines," reflecting industrial needs. The compound's stability under various conditions makes it suitable for global supply chains, with quality specifications often including HPLC purity >98% and stringent heavy metal limits.

Environmental and handling considerations for 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-methylpyridine follow standard protocols for halogenated compounds. Safety data sheets emphasize proper ventilation and personal protective equipment, addressing common workplace safety queries. The compound's low volatility reduces inhalation risks compared to simpler chloromethyl derivatives, an important distinction for laboratory managers researching "handling halogenated aromatics."

Analytical characterization of this material typically involves NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and HPLC analysis. These techniques answer frequent search queries about "fluorine-containing compound analysis" and "pyridine derivative characterization." The 3-(difluoromethyl) proton signal appears as a characteristic triplet in ¹H NMR spectra, serving as a diagnostic feature for quality control.

Future research directions for CAS 1805440-48-5 may explore its potential in PET radiopharmaceuticals (given the fluorine atoms) and bioconjugation chemistry (via the chloromethyl handle). These applications align with trending searches for "fluorine in imaging agents" and "click chemistry building blocks." The compound's balanced lipophilicity profile (predicted LogP ~2.1) makes it particularly interesting for blood-brain barrier penetration studies.

In summary, 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-6-methylpyridine represents a versatile fluorinated heterocycle with growing importance across multiple scientific disciplines. Its combination of reactivity handles and structural features addresses numerous contemporary research challenges, from drug discovery to sustainable agrochemical development. As synthetic methodologies advance, this compound will likely see expanded applications in targeted therapeutics and specialty chemical synthesis.